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Compound of Interest

Compound Name: AP-III-a4

Cat. No.: B605534 Get Quote

Introduction
AP-III-a4, also known as ENOblock, is a novel small molecule inhibitor of enolase, a key

enzyme in the glycolytic pathway.[1][2] It has garnered significant interest in the fields of

oncology and metabolic diseases due to its potential to modulate cancer cell metabolism,

migration, and invasion, as well as its effects on glucose uptake and lipid metabolism.[1][3][4]

[5][6] Proper preparation of AP-III-a4 stock solutions is a critical first step for ensuring the

accuracy and reproducibility of in vitro and in vivo experimental results. This document provides

detailed protocols for the preparation, storage, and handling of AP-III-a4 stock solutions for

research purposes.

Quantitative Data Summary
For ease of reference, the key quantitative data for AP-III-a4 are summarized in the table

below.
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Property Value Source

Molecular Formula C₃₁H₄₃FN₈O₃ [1]

Molecular Weight 594.7 g/mol [1]

CAS Number 1177827-73-4 [1]

Purity ≥95% [1]

Appearance Crystalline solid [1]

IC₅₀ (Enolase) 0.576 µM [1][2][4]

Solubility Data
The solubility of AP-III-a4 in various solvents is crucial for preparing appropriate stock

solutions.

Solvent Solubility Source

DMSO 30 mg/mL, 100 mg/mL [1][3][5]

DMF 30 mg/mL [1]

Ethanol 30 mg/mL, 100 mg/mL [1][3]

Ethanol:PBS (pH 7.2) (1:4) 0.2 mg/mL [1]

Water
9 mg/mL (Slightly soluble or

insoluble)
[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AP-III-a4 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AP-III-a4 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro cell-based assays.

Materials:
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AP-III-a4 powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of AP-III-a4:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 594.7 g/mol x 1000 mg/g = 5.947 mg

Weigh the AP-III-a4 powder:

Carefully weigh out approximately 5.95 mg of AP-III-a4 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous or newly opened DMSO to the tube containing the AP-III-a4
powder. It is important to use high-quality DMSO to ensure complete dissolution.[5]

Dissolve the compound:

Vortex the tube thoroughly until the AP-III-a4 is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[6]

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4][7]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months or 1 year).[2][3][4][6] Protect from light.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

treating cells in culture.

Materials:

10 mM AP-III-a4 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Determine the final desired concentration:

For example, to prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is

required.

Perform serial dilutions (recommended):

To avoid pipetting very small volumes, it is recommended to perform serial dilutions. For a

1:1000 dilution:

First, dilute the 10 mM stock 1:10 by adding 10 µL of the stock to 90 µL of cell culture

medium to get a 1 mM intermediate solution.
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Then, dilute the 1 mM intermediate solution 1:100 by adding 10 µL to 990 µL of cell

culture medium to achieve the final 10 µM working concentration.

Final DMSO concentration:

Ensure that the final concentration of DMSO in the cell culture medium is low (typically ≤

0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[6][7] A vehicle control (medium with

the same final concentration of DMSO) should always be included in experiments.

Mandatory Visualizations
AP-III-a4 Mechanism of Action
The following diagram illustrates the proposed signaling pathway affected by AP-III-a4. As an

enolase inhibitor, it impacts glycolysis and downstream signaling pathways involved in cell

survival and proliferation.
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Caption: AP-III-a4 inhibits enolase, affecting glycolysis and downstream AKT signaling.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the logical steps for preparing AP-III-a4 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.targetmol.com/compound/ap-iii-a4
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b605534?utm_src=pdf-body
https://www.benchchem.com/product/b605534?utm_src=pdf-body
https://www.benchchem.com/product/b605534?utm_src=pdf-body-img
https://www.benchchem.com/product/b605534?utm_src=pdf-body
https://www.benchchem.com/product/b605534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Calculate Mass of AP-III-a4

Weigh AP-III-a4 Powder

Add Appropriate Volume of Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C (Protect from Light)

End

Click to download full resolution via product page

Caption: Workflow for preparing AP-III-a4 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

